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Compound of Interest

Compound Name: Enpp-1-IN-13

Cat. No.: B12402652

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of Enpp-1-IN-13, an inhibitor
of Ectonucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1), with other
phosphodiesterases. The objective is to offer a clear perspective on the selectivity of this
compound, supported by available experimental data and detailed methodologies.

Introduction to Enpp-1-IN-13 and ENPP1

Enpp-1-IN-13 is a small molecule inhibitor of ENPP1, a type Il transmembrane glycoprotein
with a key role in regulating extracellular purinergic signaling and pyrophosphate levels.[1]
ENPP1 hydrolyzes extracellular adenosine triphosphate (ATP) to produce adenosine
monophosphate (AMP) and pyrophosphate (PPi). It is also the primary enzyme responsible for
the degradation of the cyclic dinucleotide 2',3'-cyclic GMP-AMP (cGAMP), a crucial second
messenger in the cGAS-STING innate immunity pathway.[2][3][4] Given its role in modulating
anti-tumor immunity, ENPP1 has emerged as a significant target in cancer immunotherapy. The
selectivity of ENPP1 inhibitors is therefore a critical parameter in their development as
therapeutic agents.

Signaling Pathway of ENPP1

The diagram below illustrates the central role of ENPP1 in two major signaling pathways: the
purinergic signaling pathway and the cGAS-STING pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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